Diprotium oxide

• Molecular Formula: H2O
• Molecular Weight: 18.015 g/mol
• InChI: InChI=1S/H2O/h1H2/i/hH2
• InChI Key: XLYOFNOQVPJJNP-YOGHCVPTSA-N
• SMILES: O
• Isomeric SMILES: [1H]O[1H]

Description

Diprotium oxide (H₂O), commonly known as water, is a fundamental chemical compound composed of two protium (¹H) atoms and one oxygen atom. It is the most abundant and widely studied hydrogen oxide, playing critical roles in biological, geological, and industrial processes.

Chemical Reactions Analysis

Electrolysis and Decomposition

Water undergoes electrolysis to produce hydrogen (H₂) and oxygen (O₂) under an applied electric current:
$2\text{H}_2\text{O}\xrightarrow{\text{electrolysis}}2\text{H}_2+\text{O}_2$

• Conditions : Acidulated water enhances ion mobility, with H⁺ and OH⁻ ions facilitating electron transfer .

• Mechanism :

  • Cathode : $4\text{H}^++4e^-\rightarrow 2\text{H}_2$

  • Anode : $4\text{OH}^-\rightarrow \text{O}_2+2\text{H}_2\text{O}+4e^-$

This reaction is foundational for hydrogen fuel production .

Acid-Base Reactions

Diprotium oxide acts as both an acid and a base, depending on the reactants:

With Basic Oxides

$\text{Na}_2\text{O}+\text{H}_2\text{O}\rightarrow 2\text{NaOH}$

With Acidic Oxides

$\text{CO}_2+\text{H}_2\text{O}\rightarrow \text{H}_2\text{CO}_3$

• Key Role : Central to neutralization and mineral carbonation processes .

Redox Reactions in Gasification

In gasification, water participates in the water-gas shift reaction, critical for syngas (CO + H₂) production:
$\text{CO}+\text{H}_2\text{O}\leftrightarrow \text{CO}_2+\text{H}_2\quad \Delta H=-41\\text{MJ kmol}$

• Conditions : High-temperature (700–1000°C), catalytic environments (e.g., iron oxides) .

• Industrial Impact : Adjusts H₂/CO ratios for downstream processes like ammonia synthesis .

Combustion and Oxidation

Water is a product of hydrogen combustion:
$2\text{H}_2+\text{O}_2\rightarrow 2\text{H}_2\text{O}\quad \Delta H=-242\\text{MJ kmol}$

• Kinetics : Rapid exothermic reaction, utilized in energy systems .

Role in Peroxide Chemistry

While not directly forming peroxides, water interfaces with peroxide-generating systems:

• Example : Hydrogen peroxide (H₂O₂) synthesis via anthraquinone process, where water is a solvent and byproduct .

• Surface Reactions : Peroxides on metal oxides (e.g., CuO) modulate H₂O’s redox behavior in catalytic cycles .

Hydrolysis Reactions

Water hydrolyzes esters, amides, and inorganic compounds:
$\text{PCl}_5+4\text{H}_2\text{O}\rightarrow \text{H}_3\text{PO}_4+5\text{HCl}$

• Significance : Drives degradation pathways in organic and industrial chemistry .

Research Insights

• Decomposition Kinetics : Surface-catalyzed H₂O₂ decomposition on iron/manganese oxides follows first-order kinetics relative to H₂O₂ concentration .

• Catalytic Tuning : Peroxide intermediates on CuO suppress CO oxidation but enhance H₂ oxidation, highlighting water’s indirect role in surface-mediated redox cycles .

This synthesis underscores this compound’s versatility in chemical systems, from energy production to environmental catalysis.

Comparison with Similar Compounds

Chemical and Physical Properties

• Molecular Formula : H₂O
• Molecular Weight : 18.015 g/mol .
• Phase Behavior : Melting point = 0°C, Boiling point = 100°C (at 1 atm).
• Polarity : High polarity due to the bent molecular geometry and electronegativity difference between O and H.
• Reactivity : Amphoteric behavior (reacts with acids and bases), exothermic hydrolysis, and decomposition under electrolysis or radiation into H₂ and O₂ .

Isotopic Variants of Water

The substitution of hydrogen isotopes (protium, deuterium, tritium) creates distinct variants with unique properties (Table 1).

Table 1: Comparison of Isotopic Water Variants

Property	H₂O (Diprotium Oxide)	D₂O (Deuterium Oxide)	T₂O (Tritium Oxide)
Molecular Weight	18.015 g/mol	20.028 g/mol	22.032 g/mol
Melting Point	0°C	3.8°C	4.5°C
Boiling Point	100°C	101.4°C	101.5°C
Density	1.000 g/cm³	1.107 g/cm³	1.214 g/cm³
Key Applications	Solvent, coolant	Nuclear reactors	Radiolabeling
Hazards	Thermal explosions	Toxic at high doses	Radioactive decay

Key Differences:

Deuterium Oxide (D₂O) :

• Applications : Used as a neutron moderator in nuclear reactors due to deuterium's low neutron absorption cross-section .
• Toxicity : Prolonged consumption disrupts cellular processes in eukaryotes .

Tritium Oxide (T₂O): Radioactivity: Emits β⁻ particles (half-life = 12.3 years), requiring strict handling protocols . Utility: Limited to tracer studies in biomedical research due to radiation risks.

Functional Analogues: Hydrogen Peroxide (H₂O₂)

• Oxidizing Power : Stronger oxidizer than H₂O, decomposing into H₂O and O₂.
• Applications : Disinfectant, bleaching agent, and rocket propellant.
• Hazards : Corrosive and explosive at high concentrations.

Q & A

Basic Research Questions

Q. What experimental methods are recommended for characterizing the acid-base properties of diprotium oxide in aqueous solutions?

• Methodological Answer : Researchers should employ potentiometric titration to determine dissociation constants (pKa₁ and pKa₂) by monitoring pH changes during controlled neutralization. For dynamic systems, UV-Vis spectroscopy can track protonation states using pH-sensitive chromophores (e.g., anthocyanins) . Calibration with standard buffers and validation via comparative studies (e.g., NMR titration) ensures accuracy.

Q. How should researchers handle this compound in experiments involving peroxide-forming chemicals?

• Methodological Answer : Follow institutional EH&S protocols for peroxide-forming compounds, including:

• Regular peroxide testing using iodide/acid methods to detect peroxides .
• Storage in opaque containers with stabilizers (e.g., BHT) and periodic deactivation via reduction with ferrous sulfate .
• Risk assessments for reactions where H₂O may act as a solvent or reactant in exothermic processes .

Q. What techniques are used to distinguish between isotopic forms of water, such as this compound (H₂O) and deuterated analogues (D₂O)?

• Methodological Answer :

• Mass spectrometry (MS) quantifies isotopic ratios via mass-to-charge differences.
• Boiling point analysis leverages the 3.1 K difference between H₂O (373 K) and D₂O (374.4 K) under controlled pressure .
• Infrared (IR) spectroscopy identifies O-H vs. O-D stretching frequencies (~3300 cm⁻¹ for H₂O vs. ~2500 cm⁻¹ for D₂O) .

Advanced Research Questions

Q. How can conflicting data on the reactivity of this compound in exothermic reactions be systematically evaluated?

• Methodological Answer : Use accelerating rate calorimetry (ARC) to map thermal runaway profiles under adiabatic conditions, isolating H₂O's role as a solvent or reactant. Compare with computational models (e.g., DFT for transition states) to reconcile discrepancies between experimental and theoretical activation energies . Contradictions may arise from trace impurities (e.g., metal ions), necessitating inductively coupled plasma (ICP) analysis for validation .

Q. What strategies optimize the detection of transient intermediate species in this compound-mediated redox reactions?

• Methodological Answer : Employ stopped-flow spectroscopy with sub-millisecond resolution to capture short-lived intermediates (e.g., hydroxyl radicals). Pair with spin-trapping agents (e.g., DMPO) for electron paramagnetic resonance (EPR) identification. For non-radical species, time-resolved Raman spectroscopy provides structural insights .

Q. How do researchers design controlled experiments to isolate the effects of this compound's isotopic purity in kinetic studies?

• Methodological Answer :

• Synthesize isotopically pure H₂O/D₂O via distillation or electrolysis and validate purity via density measurements (H₂O: 0.997 g/cm³; D₂O: 1.107 g/cm³) .
• Conduct parallel kinetic trials with H₂O, D₂O, and mixed solvents, using Arrhenius plots to compare activation energies. Control for solvent viscosity differences using microfluidic reactors to ensure consistent diffusion rates .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported thermodynamic parameters for this compound phase transitions?

• Methodological Answer : Perform differential scanning calorimetry (DSC) with high-purity samples (≥99.999%) to minimize impurity effects. Cross-validate with molecular dynamics simulations to account for experimental conditions (e.g., heating rates). Discrepancies often stem from incomplete equilibration or metastable states, requiring reproducibility checks across multiple labs .

Experimental Design Considerations

Q. What protocols ensure reproducibility in studies of this compound’s role as a solvent in nanoparticle synthesis?

• Methodological Answer : Standardize water purification (e.g., Millipore filtration, degassing) and document ionic content via conductivity measurements . Use dynamic light scattering (DLS) to monitor nanoparticle size distribution, correlating results with solvent isotopic composition and pH .

Safety and Stabilization

Q. What stabilization methods are effective for this compound in high-energy redox systems?

• Methodological Answer : Introduce radical scavengers (e.g., ascorbic acid) to mitigate oxidative degradation. For electrochemical systems, use buffered electrolytes (e.g., phosphate) to stabilize pH and prevent hydrolysis side reactions. Monitor stability via cyclic voltammetry .